2-Sulfamoyl-1,3-benzothiazol-5-YL dodecanoate

• CAS No.: 88515-28-0
• Molecular Formula: C19H28N2O4S2
• Molecular Weight: 412.6 g/mol
• IUPAC Name: (2-sulfamoyl-1,3-benzothiazol-5-yl) dodecanoate
• InChI: InChI=1S/C19H28N2O4S2/c1-2-3-4-5-6-7-8-9-10-11-18(22)25-15-12-13-17-16(14-15)21-19(26-17)27(20,23)24/h12-14H,2-11H2,1H3,(H2,20,23,24)
• InChI Key: DZVZAQPLYXKOAU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)OC1=CC2=C(C=C1)SC(=N2)S(=O)(=O)N

Description

2-Sulfamoyl-1,3-benzothiazol-5-YL dodecanoate is a useful research compound. Its molecular formula is C19H28N2O4S2 and its molecular weight is 412.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-hydroxy-2-benzothiazolesulfonamide (6.9 g., 0.03 mole), triethylamine (4.2 ml., 0.03 mole) and 4-dimethylaminopyridine (100 mg.) in dimethylformamide (30 ml.) is added lauroyl chloride (7 ml.) during a 1/2 hour period. The reaction mixture is stirred for 2 hours at room temperature, poured into ice water and hydrochloric acid, extracted into ether, washed with water, ammonium hydroxide (3 ml. diluted with water) dilute hydrochloric acid and dried over magnesium sulfate. The ether is evaporated at reduced pressure to give 2-sulfamoyl-5-benzothiazolyl dodecanoate.